2-[(3,5-Dichloropyridin-2-yl)methyl]pyridazin-3-one

• IUPAC Name: 2-[(3,5-dichloropyridin-2-yl)methyl]pyridazin-3-one
• InChI: InChI=1S/C10H7Cl2N3O/c11-7-4-8(12)9(13-5-7)6-15-10(16)2-1-3-14-15/h1-5H,6H2
• InChI Key: ZYGRONTVBBHPLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CC2=C(C=C(C=N2)Cl)Cl
• Molecular Formula: C10H7Cl2N3O
• Molecular Weight: 256.08 g/mol

Description

2-[(3,5-Dichloropyridin-2-yl)methyl]pyridazin-3-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as DCMP and has been a subject of research for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of DCMP is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins in the body. This inhibition can lead to a variety of physiological and biochemical effects, depending on the specific target of DCMP.
Biochemical and Physiological Effects:
DCMP has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial activity. It has also been shown to affect the immune system, the nervous system, and other physiological processes.

Advantages and Limitations for Lab Experiments

DCMP has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, it also has some limitations, including its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for research on DCMP, including:
1. Further studies on the mechanism of action of DCMP to better understand its potential applications in medicine and other fields.
2. Optimization of the synthesis method for higher yields and purity of the final product.
3. Development of novel materials based on DCMP for use in various applications.
4. Studies on the potential use of DCMP as a herbicide or other agricultural applications.
5. Investigation of the potential side effects and toxicity of DCMP.
Conclusion:
2-[(3,5-Dichloropyridin-2-yl)methyl]pyridazin-3-one is a chemical compound with potential applications in various fields. Its unique properties and potential benefits have made it a subject of interest for scientific research. Further studies are needed to fully understand the mechanism of action and potential applications of DCMP.

Synthesis Methods

The synthesis of DCMP involves the reaction of 3,5-dichloro-2-hydroxymethylpyridine with hydrazine hydrate in the presence of a catalyst. The resulting product is then treated with acetic anhydride to yield 2-[(3,5-Dichloropyridin-2-yl)methyl]pyridazin-3-one. This method has been optimized for high yields and purity of the final product.

Scientific Research Applications

DCMP has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, DCMP has shown promising results as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In material science, DCMP has been used as a building block for the synthesis of novel materials with unique properties. In agriculture, DCMP has been studied for its potential use as a herbicide.